Cas no 935668-43-2 (3-methanesulfonylazetidine)

3-Methanesulfonylazetidine is a versatile sulfonyl-functionalized azetidine derivative, valued for its compact, strained four-membered ring structure. The methanesulfonyl group enhances its reactivity and stability, making it a useful intermediate in organic synthesis and medicinal chemistry. Its rigid azetidine scaffold is advantageous for designing bioactive molecules, particularly in drug discovery, where it can improve pharmacokinetic properties. The compound’s polar sulfonyl moiety also facilitates solubility and derivatization, enabling applications in cross-coupling reactions or as a building block for heterocyclic frameworks. Its well-defined stereochemistry and functional group compatibility further contribute to its utility in targeted synthetic pathways.

3-methanesulfonylazetidine structure

Product Name:3-methanesulfonylazetidine

CAS No:935668-43-2

MF:C₄H₉NO₂S

MW:135.18475985527

MDL:MFCD11848092

CID:837920

PubChem ID:52911274

Update Time:2025-05-28

3-methanesulfonylazetidine Chemical and Physical Properties

Names and Identifiers

- 3-(Methylsulfonyl)azetidine
- 3-Methanesulfonyl-azetidine
- 3-methylsulfonylazetidine
- 3-(Methylsulfonyl)azetidine (ACI)
- 3-Methanesulfonylazetidine
- P11224
- SY259682
- DTXSID20680585
- EN300-150238
- AS-50838
- SCHEMBL116633
- J-512930
- 3-(Methanesulfonyl)azetidine
- PB22554
- 3-Methylsulfonyl-azetidine
- DA-24862
- 935668-43-2
- CS-0051299
- AKOS006378091
- 3-Methylsulfonyl-azetidine HCl
- CUSQXAPAQNXLMS-UHFFFAOYSA-N
- MFCD11848092
- 3-methanesulfonylazetidine
- MDL： MFCD11848092
- Inchi： 1S/C4H9NO2S/c1-8(6,7)4-2-5-3-4/h4-5H,2-3H2,1H3
- InChI Key： CUSQXAPAQNXLMS-UHFFFAOYSA-N
- SMILES： O=S(C1CNC1)(C)=O

Computed Properties

Exact Mass: 135.03539970g/mol
Monoisotopic Mass: 135.03539970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 54.6Å²

3-methanesulfonylazetidine Pricemore >>

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